Cas no 1715957-79-1 (3-(2-bromopyridin-3-yl)prop-2-en-1-ol)

• Product Name: 3-(2-bromopyridin-3-yl)prop-2-en-1-ol
• CAS No: 1715957-79-1
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 6411577
• PubChem ID: 124090381
• Update Time: 2025-10-31

3-(2-bromopyridin-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopyridin-3-yl)prop-2-en-1-ol
• (2E)-3-(2-Bromo-3-pyridinyl)-2-propen-1-ol
• EN300-1905541
• DTXSID801265231
• SCHEMBL18260236
• SCHEMBL18260234
• 1715957-79-1

• Inchi： 1S/C8H8BrNO/c9-8-7(4-2-6-11)3-1-5-10-8/h1-5,11H,6H2/b4-2+
• InChI Key： SDAARJKCTZPZME-DUXPYHPUSA-N
• SMILES： BrC1C(=CC=CN=1)/C=C/CO

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(2-bromopyridin-3-yl)prop-2-en-1-ol

3-(2-Bromopyridin-3-yl)prop-2-en-1-ol: A Comprehensive Overview

3-(2-Bromopyridin-3-yl)prop-2-en-1-ol, identified by the CAS number 1715957-79-1, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a bromopyridine ring and a propenol group, exhibits remarkable chemical reactivity and biological activity. Recent advancements in synthetic methodologies and its applications have further solidified its importance in contemporary research.

The structure of 3-(2-Bromopyridin-3-yl)prop-2-en-1-ol comprises a pyridine ring substituted with a bromine atom at the 2-position and a propenol group at the 3-position. This arrangement imparts the molecule with distinct electronic properties, making it an ideal candidate for various chemical transformations. The presence of the bromine atom introduces electrophilic reactivity, while the propenol group provides opportunities for conjugation and participation in enolate chemistry. These features have been exploited in numerous synthetic routes to construct complex molecules with potential therapeutic applications.

Recent studies have highlighted the role of 3-(2-Bromopyridin-3-yl)prop-2-en-1-ol as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have employed this compound as a precursor in the construction of heterocyclic frameworks, which are prevalent in many drug molecules. Its ability to undergo nucleophilic substitution reactions has been particularly valuable in assembling diverse structural motifs. Moreover, its participation in enolate-based reactions has enabled the formation of intricate carbon-carbon bonds, further expanding its utility in medicinal chemistry.

In addition to its synthetic applications, 3-(2-Bromopyridin-3-yl)prop-2-en-1-one has been investigated for its potential as a building block in materials science. The compound's ability to form stable coordination complexes has been leveraged in the development of novel catalysts and functional materials. Recent findings suggest that derivatives of this compound may exhibit promising properties in optoelectronic devices, such as organic light-emitting diodes (OLEDs), due to their favorable electronic transitions and photoluminescent characteristics.

The synthesis of 3-(2-Bromopyridin-3-yloxy)propanal has also been optimized through innovative approaches, enhancing its accessibility for large-scale production. Green chemistry principles have been incorporated into these methods, reducing environmental impact while maintaining high yields and purity. These advancements underscore the compound's potential for industrial applications across multiple sectors.

In conclusion, CAS No 1715957791, or 3-(2-Bromopyridinyl)propanol, stands as a testament to the ingenuity of modern chemical research. Its structural versatility, coupled with recent breakthroughs in synthesis and application, positions it as a cornerstone for future discoveries in organic chemistry and beyond.